Cas no 1807940-05-1 ((3S)-3-(tert-Butoxy)pyrrolidine Oxalic Acid)

• Product Name: (3S)-3-(tert-Butoxy)pyrrolidine Oxalic Acid
• CAS No: 1807940-05-1
• CID: 4619140
• PubChem ID: 75481596
• Update Time: 2025-05-23

(3S)-3-(tert-Butoxy)pyrrolidine Oxalic Acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(tert-Butoxy)pyrrolidine Oxalic Acid

Additional information on (3S)-3-(tert-Butoxy)pyrrolidine Oxalic Acid

Comprehensive Overview of (3S)-3-(tert-Butoxy)pyrrolidine Oxalic Acid (CAS No. 1807940-05-1)

(3S)-3-(tert-Butoxy)pyrrolidine Oxalic Acid (CAS No. 1807940-05-1) is a specialized chiral compound widely utilized in pharmaceutical research and organic synthesis. Its unique structural features, including the tert-butoxy group and pyrrolidine ring, make it a valuable intermediate for designing bioactive molecules. The compound's oxalic acid salt form enhances its stability and solubility, which is critical for applications in drug formulation and chemical reactions.

In recent years, the demand for chiral building blocks like (3S)-3-(tert-Butoxy)pyrrolidine Oxalic Acid has surged due to advancements in asymmetric synthesis and targeted drug development. Researchers frequently search for "chiral pyrrolidine derivatives" or "tert-butoxy group applications" to explore its role in creating enantioselective catalysts or modifying drug pharmacokinetics. This compound's versatility aligns with trends in personalized medicine, where precise molecular control is essential.

The synthesis of CAS No. 1807940-05-1 involves multi-step organic reactions, often starting from L-proline or related precursors. Its (3S) configuration ensures high stereochemical purity, a key factor for industries requiring optically active intermediates. Laboratories prioritize this compound for projects involving "peptide mimetics" or "kinase inhibitor design," as highlighted in recent patent filings and academic publications.

From an industrial perspective, (3S)-3-(tert-Butoxy)pyrrolidine Oxalic Acid addresses growing needs in green chemistry. Its potential for reducing reaction steps in API manufacturing resonates with searches like "sustainable chiral auxiliaries." The compound's compatibility with flow chemistry systems further positions it as a future-forward solution for scalable production.

Quality control of CAS 1807940-05-1 requires rigorous analytical validation, including HPLC chiral separation and NMR spectroscopy. These protocols ensure compliance with regulatory standards for pharmaceutical intermediates, a topic frequently queried as "GMP for chiral compounds." The oxalic acid counterion also facilitates crystallization, simplifying purification—a practical advantage for process chemists.

Emerging applications of this compound extend to agrochemicals and material science, where its pyrrolidine-oxalic acid complex influences molecular self-assembly. Such interdisciplinary relevance fuels searches for "multi-functional chiral templates," demonstrating its cross-sector utility beyond traditional pharma domains.

Storage and handling recommendations for (3S)-3-(tert-Butoxy)pyrrolidine Oxalic Acid emphasize moisture-sensitive properties, with technical discussions often focusing on "stabilization of tertiary alkoxy groups." Proper packaging under inert atmosphere preserves its reactivity, a critical consideration for long-term storage in R&D facilities.

In summary, CAS 1807940-05-1 represents a convergence of stereochemical precision and functional adaptability. Its alignment with cutting-edge research areas—from fragment-based drug discovery to green synthesis—ensures sustained relevance in scientific literature and industrial applications alike.